Cas no 689-89-4 (Sorbic Acid Methyl Ester)

• Product Name: Sorbic Acid Methyl Ester
• CAS No: 689-89-4
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD00038319
• CID: 39547
• PubChem ID: 5323650
• Update Time: 2025-04-18

Sorbic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl sorbate
• Methyl (E,E)-hexa-2,4-dienoate
• Sorbic Acid Methyl Ester
• METHYL T2 T4 HEXADIENOATE
• methyl trans
• Methyl trans,trans-sorbate
• trans-2,4-hexadienoate

• MDL： MFCD00038319
• Inchi： 1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-6H,1-2H3/b4-3+,6-5+
• InChI Key： KWKVAGQCDSHWFK-VNKDHWASSA-N
• SMILES： COC(/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.968
• Melting Point: 15°C
• Boiling Point: 180 ºC
• Flash Point: 158 ºF
• Refractive Index: 1.503
• PSA: 26.30000
• LogP: 1.29170
• Solubility: Not determined
• FEMA: 3714

Sorbic Acid Methyl Ester Security Information

• WGK Germany：3
• Hazard Category Code： R36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Storage Condition：Keep it tightly closed. Keep away from high temperature and open fire. Store in a cool, dry place.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters